Cas no 905986-90-5 (1-(4-Iodobenzyl)piperidin-4-one)

• Product Name: 1-(4-Iodobenzyl)piperidin-4-one
• CAS No: 905986-90-5
• MF: C₁₂H₁₄INO
• MW: 315.15013551712
• CID: 2103496
• Update Time: 2023-08-03

1-(4-Iodobenzyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-iodobenzyl)piperidin-4-one
• VBTARGZPMLRYJN-UHFFFAOYSA-N
• 4-Piperidinone, 1-[(4-iodophenyl)methyl]-
• 1-(4-Iodobenzyl)piperidin-4-one

• Inchi： 1S/C12H14INO/c13-11-3-1-10(2-4-11)9-14-7-5-12(15)6-8-14/h1-4H,5-9H2
• InChI Key： VBTARGZPMLRYJN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CN1CCC(CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 20.3